Cas no 33766-30-2 (Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-)
![Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)- structure](https://ossimg.kuujia.com/scimg/34000/33766-30-2x500.png)
33766-30-2 structure
Product Name:Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
CAS No:33766-30-2
MF:C10H16O
MW:152.233443260193
CID:1465644
PubChem ID:6553876
Update Time:2025-04-20
Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
- (-)-.BETA.-THUJONE
- (1R,4R,5S)-thujan-3-one
- (-)-3-Thujone
- 33766-30-2
- (1R,4R,5S)-4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hexan-3-one (1R,4R,5S)-thujan-3-one
- DTXSID50424914
- (-)-beta-thujone
- (1R,4R,5S)-4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hexan-3-one
- (-)-cis-Thujone
- Isothujone, (-)-
- (-)-Isothujone
- CHEBI:50046
- L-Isothujone
- 0871SY94RA
- trans-thujone
- Bicyclo(3.1.0)hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
- Q27121870
- LMPR0102120040
- UNII-0871SY94RA
- (1R,4R,5S)-1-isopropyl-4-methylbicyclo[3.1.0]hexan-3-one
- (1R,4R,5S)-4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-one
-
- Inchi： 1S/C10H16O/c1-6(2)10-4-8(10)7(3)9(11)5-10/h6-8H,4-5H2,1-3H3/t7-,8+,10-/m1/s1
- InChI Key： USMNOWBWPHYOEA-KHQFGBGNSA-N
- SMILES： O=C1C[C@@]2(C(C)C)C[C@H]2[C@H]1C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2.3
Experimental Properties
- PSA: 17.07
Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
33766-30-2 (Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-) Related Products
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